Cas no 1438251-56-9 ((2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone)
1438251-56-9 structure
Product Name:(2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone
CAS No:1438251-56-9
MF:C12H7Cl2NO
MW:252.096081018448
CID:2907788
PubChem ID:102493847
Update Time:2025-04-21
(2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone Chemical and Physical Properties
Names and Identifiers
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- (2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone
- 2-chlorophenyl 2-chloro-3-pyridyl ketone;
- 1438251-56-9
- DB-189627
- (2-Chlorophenyl)(2-chloro-3-pyridinyl)methanone
-
- Inchi: 1S/C12H7Cl2NO/c13-10-6-2-1-4-8(10)11(16)9-5-3-7-15-12(9)14/h1-7H
- InChI Key: JSRGHVVBWJTRTL-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1C(=NC=CC=1)Cl)=O
Computed Properties
- Exact Mass: 250.99000
- Monoisotopic Mass: 250.9904692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 3.61940
(2-bromo-5-methoxyphenyl)(2-chloropyridin-3-yl)methanone Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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